(R)-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid
Overview
Description
“®-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid” is a compound with the molecular formula C14H17NO4 and a molecular weight of 263.29 . It is a colorless oil and is used in organic synthesis .
Synthesis Analysis
Piperidines, which include “®-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid”, are among the most important synthetic fragments for designing drugs . An enzymatic system for the synthesis of L-pipecolic acid from L-lysine by commercial L-lysine α-oxidase from Trichoderma viride and an extract of recombinant Escherichia coli cells coexpressing Δ1-piperideine-2-carboxylate reductase from Pseudomonas putida and glucose dehydrogenase from Bacillus subtilis has been described .Molecular Structure Analysis
The molecular structure of “®-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid” is represented by the formula C14H17NO4 .Physical and Chemical Properties Analysis
“®-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid” is a colorless oil . It has a molecular weight of 263.29 .Scientific Research Applications
Structural and Spectroscopic Studies
Diastereomeric Complexes : A study focused on the structural and spectroscopic analysis of diastereomeric complexes involving compounds related to (R)-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid. The research involved single-crystal X-ray analysis, FTIR, NMR spectroscopies, and DFT calculations, offering insights into the properties and behaviors of such complexes (Bartoszak-Adamska et al., 2011).
Nipecotic Acid Complex Studies : Another study examined the structures of complexes formed by protonated (R) and (S)-nipecotic acids (closely related to this compound) with squaric acid. This work provides insights into the structural characteristics of these complexes using X-ray analysis and NMR spectroscopy (Bartoszak-Adamska et al., 2014).
Synthetic Routes and Chemical Transformation
Synthesis of Related Compounds : Research was conducted on the synthesis of enantiomerically pure forms of compounds structurally similar to this compound, which is valuable for understanding the synthetic pathways that can be used for related compounds (Etayo et al., 2008).
Asymmetric Synthesis of D-Lysine Analogue : This study describes the asymmetric synthesis of a novel conformationally constrained D-lysine analogue with a piperidine skeleton, demonstrating the versatility of this compound in the synthesis of complex organic structures (Etayo et al., 2008).
Analytical and Spectroscopic Approaches
- Chiral Separation and Thermodynamic Investigation : A study developed a chiral high-performance liquid chromatography method for the separation of compounds related to this compound, an approach crucial for purifying and characterizing such compounds (Rane et al., 2021).
Computational and Theoretical Studies
- Ab Initio Studies of Carboxylic Acids : A computational study was conducted on simple carboxylic acids, which are structurally related to this compound, providing theoretical insights into their properties and behaviors (Nagy et al., 2010).
Safety and Hazards
Future Directions
Piperidines, including “®-1-((Benzyloxy)carbonyl)piperidine-2-carboxylic acid”, play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety .
Properties
IUPAC Name |
(2R)-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c16-13(17)12-8-4-5-9-15(12)14(18)19-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2,(H,16,17)/t12-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSAIHAKADPJIGN-GFCCVEGCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN([C@H](C1)C(=O)O)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90350884 | |
Record name | (2R)-1-[(Benzyloxy)carbonyl]piperidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90350884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28697-09-8 | |
Record name | (2R)-1-[(Benzyloxy)carbonyl]piperidine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90350884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | R-(+)-1-(Cbz)-2-piperidinecarboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.